Cas no 1261003-61-5 (N-(4-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide)

• Product Name: N-(4-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide
• CAS No: 1261003-61-5
• MF: C₂₂H₂₃N₅O₂
• MW: 389.450324296951
• CID: 5398749
• Update Time: 2025-07-22

N-(4-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethylphenyl)-1-(1-methylethyl)-4-oxo[1,2,4]triazolo[4,3-a]quinoxaline-5(4H)-acetamide
• N-(4-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide

• Inchi： 1S/C22H23N5O2/c1-4-15-9-11-16(12-10-15)23-19(28)13-26-17-7-5-6-8-18(17)27-20(14(2)3)24-25-21(27)22(26)29/h5-12,14H,4,13H2,1-3H3,(H,23,28)
• InChI Key： XDGSWVYGNMWRDR-UHFFFAOYSA-N
• SMILES： N12C(C(C)C)=NN=C1C(=O)N(CC(NC1=CC=C(CC)C=C1)=O)C1=C2C=CC=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.03±0.70(Predicted)

Additional information on N-(4-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide

Introduction to N-(4-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide and Its Significance in Modern Chemical Biology

N-(4-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide (CAS No: 1261003-61-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the development of novel drugs targeting various biological pathways. The intricate structure of this molecule, characterized by its fused heterocyclic system and functional groups, makes it a subject of extensive study and interest.

The molecular framework of N-(4-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a [1,2,4]triazolo[4,3-a]quinoxalin core is particularly noteworthy, as this scaffold has been extensively explored in medicinal chemistry due to its ability to interact with a wide range of biological targets. Additionally, the incorporation of an acetylamide group and an ethylphenyl moiety further enhances the compound's potential for drug-like properties.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with inflammation and cancer. The [1,2,4]triazolo[4,3-a]quinoxalin scaffold has shown promise in this regard, with several derivatives exhibiting significant anti-inflammatory and anti-cancer activities. N-(4-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide is no exception and has been the focus of numerous preclinical studies aimed at elucidating its mechanism of action.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex heterocyclic core. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of various functional groups with minimal side reactions.

Electrophysiological studies have demonstrated that N-(4-ethylphenyl)-2-[4-oxo-1-(propan-2-yl)-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl]acetamide exhibits potent activity at certain ion channels. This property makes it a promising candidate for the development of drugs targeting neurological disorders such as epilepsy and chronic pain. Furthermore, its ability to interact with specific enzymes has led to investigations into its potential as an anti-inflammatory agent.

The pharmacokinetic profile of this compound is another area of active research. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability in vivo. These characteristics are crucial for the development of a viable drug candidate, as they ensure that the compound can reach its target site in sufficient concentrations to exert its therapeutic effects.

In conclusion，N-(4-ethylphenyl)-2-[4-oxo-1-(propan-2-y l)- 42 H , 52 H - [ 12 , 42 ] tri az olo [ 42 , 31 - a ] quino x alin - 52 yl ] ac eta m ide ( C A S N o : < b > 1261003 -61 - 5 b > ) is a structurally complex and biologically active molecule with significant potential in pharmaceutical research. Its unique scaffold and functional groups make it a valuable tool for studying various biological pathways and developing novel therapeutic agents. As research continues to uncover new applications for this compound，its importance in the field of chemical biology is likely to grow even further.